Cas no 688355-60-4 (N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide)

• Product Name: N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide
• CAS No: 688355-60-4
• MF: C₂₀H₂₁FN₄OS
• MW: 384.470346212387
• CID: 5341368
• Update Time: 2025-06-09

N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-butyl-2-[[4-[(4-fluorophenyl)amino]-2-quinazolinyl]thio]-
• N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C20H21FN4OS/c1-2-3-12-22-18(26)13-27-20-24-17-7-5-4-6-16(17)19(25-20)23-15-10-8-14(21)9-11-15/h4-11H,2-3,12-13H2,1H3,(H,22,26)(H,23,24,25)
• InChI Key： SOMVDAZAFREHGO-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)CSC1=NC(NC2=CC=C(F)C=C2)=C2C(=N1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide

Introduction to N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide (CAS No. 688355-60-4)

N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide (CAS No. 688355-60-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structural features of this compound, particularly the presence of the quinazoline core and the 4-fluorophenyl substituent, contribute to its biological activity and pharmacological profile.

The chemical structure of N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide consists of a quinazoline ring system linked to a sulfanyl group, which is further substituted with an acetamide moiety and a butyl chain. The quinazoline ring is a key pharmacophore in many bioactive molecules, and the introduction of the 4-fluorophenyl group enhances its binding affinity to specific protein targets. The acetamide and butyl substituents provide additional functional groups that can influence the compound's solubility, stability, and bioavailability.

Recent research has focused on the potential of N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide as an anticancer agent. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These pathways are crucial for cell survival, proliferation, and resistance to apoptosis.

In addition to its antitumor properties, N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide have been studied in preclinical models. Results indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a relatively long half-life that allows for once-daily dosing.

To further understand the molecular mechanisms underlying the biological activities of N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide, researchers have conducted molecular docking studies and in silico simulations. These studies have identified several potential protein targets, including kinases such as EGFR and HER2, which are frequently overexpressed or mutated in cancer cells. The binding interactions between the compound and these protein targets provide insights into its mechanism of action and help guide the design of more potent analogs.

Clinical trials are currently underway to evaluate the safety and efficacy of N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide in patients with advanced solid tumors. Preliminary results from phase I trials have shown promising antitumor activity with an acceptable safety profile. Common adverse effects observed include fatigue, nausea, and diarrhea, which are generally manageable with supportive care.

In conclusion, N-butyl-2-({4-(4-fluorophenyl)aminoquinazolin-2-yl}sulfanyl)acetamide (CAS No. 688355-60-4) is a promising compound with potential applications in oncology and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its formulation and delivery methods to enhance its clinical utility.